Cas no 91557-32-3 (N-(2-MORPHOLINOPHENYL)ACETAMIDE)

• Product Name: N-(2-MORPHOLINOPHENYL)ACETAMIDE
• CAS No: 91557-32-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD00173045
• CID: 5228062
• Update Time: 2026-03-07

N-(2-MORPHOLINOPHENYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2-MORPHOLINOPHENYL)ACETAMIDE
• Acetamide, N-[2-(4-morpholinyl)phenyl]-

• MDL： MFCD00173045
• Inchi： 1S/C12H16N2O2/c1-10(15)13-11-4-2-3-5-12(11)14-6-8-16-9-7-14/h2-5H,6-9H2,1H3,(H,13,15)
• InChI Key： SDWSFRAJHDWPOA-UHFFFAOYSA-N
• SMILES： CC(NC1C(N2CCOCC2)=CC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on N-(2-MORPHOLINOPHENYL)ACETAMIDE

Recent Advances in the Study of N-(2-MORPHOLINOPHENYL)ACETAMIDE (CAS: 91557-32-3): A Comprehensive Research Brief

N-(2-MORPHOLINOPHENYL)ACETAMIDE (CAS: 91557-32-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its morpholine and acetamide functional groups, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. This research brief provides a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of N-(2-MORPHOLINOPHENYL)ACETAMIDE, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational chemistry approaches, such as molecular docking and density functional theory (DFT) calculations, have been utilized to predict its binding affinity and interaction with biological targets. These efforts have laid a solid foundation for further exploration of its therapeutic potential.

Pharmacological investigations have revealed that N-(2-MORPHOLINOPHENYL)ACETAMIDE exhibits promising activity in modulating specific signaling pathways implicated in inflammatory and neurodegenerative diseases. In vitro studies using cell-based assays have demonstrated its ability to inhibit key enzymes and receptors, suggesting its potential as a lead compound for the development of novel therapeutics. Furthermore, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good bioavailability and low toxicity, which are critical for advancing the compound to clinical trials.

The mechanism of action of N-(2-MORPHOLINOPHENYL)ACETAMIDE is currently under investigation, with early evidence pointing to its role as a modulator of protein-protein interactions. This unique mechanism sets it apart from conventional small-molecule drugs and opens new avenues for targeting previously undruggable pathways. Researchers are also exploring its potential as a combination therapy agent, given its synergistic effects with existing drugs in preclinical models.

Despite these promising findings, challenges remain in the development of N-(2-MORPHOLINOPHENYL)ACETAMIDE as a therapeutic agent. Issues such as scalability of synthesis, formulation stability, and long-term safety profiles need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the translation of this compound from bench to bedside.

In conclusion, N-(2-MORPHOLINOPHENYL)ACETAMIDE (CAS: 91557-32-3) represents a compelling candidate for further investigation in the field of chemical biology and drug development. Its unique structural features, combined with its promising pharmacological properties, make it a valuable asset in the quest for novel therapeutics. Continued research efforts will be crucial to fully unlock its potential and bring it closer to clinical application.